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Compound of Interest

Compound Name:
n-(4-Amino-2-

fluorophenyl)acetamide

CAS No.: 57165-12-5

Cat. No.: B1615598

Get Quote

CAS: 73733-69-4 | Molecular Formula:

Executive Safety Summary
Immediate Action Required: Treat as a Halogenated Aromatic Amine. As a Senior Application

Scientist, I must emphasize that while this compound is a stable intermediate, its disposal is

governed by two critical chemical moieties: the aniline group (toxicity/sensitization potential)

and the fluorine substituent (requires specific incineration protocols).

Do not dispose of via municipal drains or standard trash. The presence of fluorine mandates

that this waste be directed to incinerators equipped with acid-gas scrubbers to prevent the

release of Hydrogen Fluoride (HF).

Physicochemical & Hazard Profile
Understanding the "Why" behind the protocol is essential for compliance.
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Property Data Disposal Implication

Physical State Solid (Crystalline powder)
Dust control is critical during

transfer to waste containers.[1]

Acidity/Basicity Weak Base (Aniline derivative)

Incompatible with Strong

Acids. Exothermic

neutralization may occur.[2]

Combustion Generates NOx, HF, COx

Must be labeled "Halogenated"

to alert waste handlers of HF

generation during incineration.

Toxicity Irritant (Skin/Eye), Acute Tox. 4

Double-containment required

to prevent contact during

transport.

Solubility Soluble in DMSO, MeOH

Liquid waste streams must be

compatible with organic

solvents.

Waste Characterization & RCRA Compliance
Regulatory Note: While N-(4-Amino-2-fluorophenyl)acetamide is not explicitly listed on the

EPA "P" or "U" lists (unlike its aliphatic cousin fluoroacetamide, P057), it must be characterized

by its hazardous properties under 40 CFR 261.

Waste Code Assignment (US Focus):

Not Listed? Since it is not a specific listed waste, use Process Knowledge.

Characteristic: Likely Toxic (if TCLP fails) or simply "Hazardous Waste" due to oral toxicity.

Halogen Content: It is Halogenated. Most waste vendors require segregation of

halogenated organics (

ppm halogen) from non-halogenated to protect incinerator linings.

Step-by-Step Disposal Protocol
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Scenario A: Solid Waste (Pure Substance or Spill Cleanup)
Goal: Contain dust and prevent environmental leaching.

PPE Verification: Don Nitrile gloves (double-gloving recommended), safety goggles, and a

lab coat. Use a particulate respirator (N95) if handling open powder outside a fume hood.

Primary Containment: Transfer the solid into a clear, sealable polyethylene bag or a wide-

mouth high-density polyethylene (HDPE) jar.

Scientist's Note: Avoid glass for solid waste if possible to prevent breakage-induced

exposure in the waste bin.

Secondary Containment: Place the primary container into a second bag or the facility's

dedicated "Solid Hazardous Waste" drum.

Labeling:

Chemical Name: N-(4-Amino-2-fluorophenyl)acetamide.[3]

Constituents: 100%.[2]

Hazard Checkbox: Toxic, Irritant.[4]

Critical Tag: Write "HALOGENATED ORGANIC" prominently.

Scenario B: Liquid Waste (Reaction Mixtures/Mother Liquors)
Goal: Prevent unintended chemical reactions in the waste drum.

Solvent Compatibility Check: Ensure the solvent (e.g., Methanol, DMSO) is compatible with

the waste drum material (usually steel or HDPE).

pH Verification:

Dip a pH strip into the waste solution.

Requirement: pH should be between 5 and 9.
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Action: If acidic (common in aniline salt formation), neutralize slowly with Sodium

Bicarbonate (

) before disposal to prevent heat generation in the drum.

Segregation: Pour into the Halogenated Organic Solvent waste stream.

Warning: Never pour into the "Non-Halogenated" drum. Even small amounts of fluorine

can violate the waste vendor's profile for fuel-blending, leading to costly rejections.

Rinsing: Triple rinse the original flask with the primary solvent. Add rinsate to the same waste

container.

Segregation Logic (The "Do Not Mix" List)
To prevent accidents, strictly avoid mixing this waste with:

Strong Oxidizers (Nitric Acid, Peroxides): Aniline derivatives can undergo vigorous oxidation,

potentially leading to ignition.

Strong Acids: Will form salts exothermically.[2]

Acid Chlorides/Anhydrides: Will react to form new amides, generating heat and HCl

byproducts.

Decision Logic Diagram
The following flow chart illustrates the decision-making process for disposing of N-(4-Amino-2-
fluorophenyl)acetamide at the bench.
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CRITICAL SEGREGATION

Waste Generation:
N-(4-Amino-2-fluorophenyl)acetamide

Determine Physical State

Solid Waste
(Powder/Spill Debris)

Liquid Waste
(Solvent Solution)

Double Bag in Polyethylene
or HDPE Jar

Contain

Label: 'Toxic Solid'
Add: 'HALOGENATED'

Solid Hazardous Waste Drum
(Incineration)

Check pH
(Target 5-9)

Neutralize with NaHCO3

If pH < 5

Is Solvent Halogenated?

If pH 5-9

Halogenated Solvent Carboy
(High Temp Incineration)

Always Path
(Due to Fluorine Content)

DO NOT MIX WITH:
- Strong Oxidizers

- Strong Acids

Click to download full resolution via product page

Caption: Operational workflow for segregating and packaging N-(4-Amino-2-
fluorophenyl)acetamide waste. Note the mandatory routing to Halogenated streams

regardless of the carrier solvent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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